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Compound of Interest

Dimethyl 2,5-
Compound Name:
dibromohexanedioate

cat. No.: B1295253

Technical Guide: Dimethyl 2,5-
dibromohexanedioate

For Researchers, Scientists, and Drug Development Professionals

Chemical Identification

Chemical Name: Dimethyl 2,5-dibromohexanedioate
Synonyms: Dimethyl 2,5-dibromoadipate

CAS Number: 868-72-4[1][2][3][4]

Molecular Formula: CsH12Br204[1][2][3]

Molecular Weight: 331.99 g/mol [1][3][5]

Safety and Hazard Information

Dimethyl 2,5-dibromohexanedioate is a chemical that requires careful handling due to its
hazardous properties. The following tables summarize the key safety information based on the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS).
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GHS Hazard Classification
Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Corrosion/Irritation Category 1B
Serious Eye Damage/Eye lIrritation Category 1

Source: Aggregated GHS information provided to the ECHA C&L Inventory.[5]

GHS Label Elements

Pictogram Signal Word Hazard Statements

H302: Harmful if swallowed.[5]
[6][7][8] H314: Causes severe

skin burns and eye damage.[5]

[elr71el
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Precautionary Statements
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Type Statement Code Statement
Do not breathe
Prevention P260 dust/fume/gas/mist/vapors/spr
ay.[6][7][8]
Wash skin thoroughly after
P264 _
handling.[6][7][8]
Do not eat, drink or smoke
P270 when using this product.[6][7]
[8]
Wear protective
loves/protective clothing/eye
P280 g .p ) gy
protection/face protection.[6][7]
[8]
IF SWALLOWED: Call a
POISON CENTER or
Response P301 + P312

doctor/physician if you feel

unwell.[6]

P301 + P330 + P331

IF SWALLOWED: Rinse
mouth. Do NOT induce
vomiting.[6][7][8]

P303 + P361 + P353

IF ON SKIN (or hair):
Remove/Take off immediately
all contaminated clothing.

Rinse skin with water/shower.

[7]

P304 + P340

IF INHALED: Remove victim to
fresh air and keep at rest in a
position comfortable for
breathing.[7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.

Remove contact lenses, if
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present and easy to do.

Continue rinsing.[7]

Immediately call a POISON

P310 CENTER or doctor/physician.

[7]

Wash contaminated clothing

P363
before reuse.[7][8]
Storage P405 Store locked up.[7][8]
Dispose of contents/container
Disposal P501 in accordance with local

regulations.[7]

Experimental Protocols: Safe Handling Workflow

The following diagram outlines a logical workflow for the safe handling of Dimethyl 2,5-

dibromohexanedioate in a laboratory setting. Adherence to these steps is critical to minimize

exposure and ensure personal safety.
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Preparation

Don Appropriate PPE:
- Chemical Resistant Gloves
- Safety Goggles/Face Shield
- Lab Coat

Work in a well-ventilated area
(e.g., chemical fume hood)
Gather all necessary materials
and chemical containers

1
Hanglling

Carefully weigh the required amount

'

| Transfer the chemical to the reaction vessel | :
T T T i
T T T i
Cleanup & Disposal
Y -
N N Cu_mact: N Eye Cm_'uact: Inhalation: Ingestion:
Decontaminate work surfaces Imr{r;?n;altzlays:lLi;hr:::lséerg;;:;lov&/:(er Immfe:r ':ﬂgﬁtﬁlﬂznﬂi‘éirﬂer Move to fresh air. If not breathing, Do NOT induce vomiting. Rinse mouth.
contaminated clothing. immediate medical attention give artificial respiration. Seek immediate medical attention.
Y

Dispose of waste in a designated,
labeled hazardous waste container

Remove and properly dispose of
contaminated PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Safe Handling Workflow for Dimethyl 2,5-dibromohexanedioate.
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Toxicological Information

Currently, detailed quantitative toxicological data such as LD50 (Lethal Dose, 50%) values for
Dimethyl 2,5-dibromohexanedioate are not readily available in the public domain. However,
the GHS classification indicates that it is harmful if swallowed and causes severe skin burns
and eye damage.[5][6][7][8] The material is described as potentially destructive to the tissues of
the mucous membranes and upper respiratory tract.

First-Aid Measures

o General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.
Move out of the dangerous area.[7]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[7]

e In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with
water/shower. Consult a physician.[7]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[7]

 If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Call a physician immediately.[7][9]

Storage and Disposal

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[7] Store locked
up.[7][8]

o Disposal: Dispose of contents/container to an approved waste disposal plant in accordance
with local, regional, and national regulations.[7][9]

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive safety data sheet (SDS). Always consult the official SDS from the supplier
before handling this chemical. All chemical products should be handled by trained
professionals with the recognition of "having unknown hazards and toxicity".[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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